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Cat. No.: B072622 Get Quote

An In-depth Technical Guide on the Physical Properties of Ethylcyclopropane

Introduction
Ethylcyclopropane (CAS No: 1191-96-4) is a cyclic hydrocarbon with the molecular formula

C5H10.[1] As a saturated aliphatic compound, it consists of a three-carbon cyclopropane ring

with an attached ethyl group.[1] This structure, particularly the strained three-membered ring,

imparts unique reactivity, making it a valuable building block in organic synthesis for

pharmaceuticals and agrochemicals.[1][2] Ethylcyclopropane is a colorless, flammable liquid

at room temperature with a characteristic odor.[1] A comprehensive understanding of its

physical properties is essential for its application in research, drug development, and various

chemical processes. This guide provides a detailed overview of these properties, along with the

experimental methodologies used for their determination.

Core Physical Properties
The physical characteristics of ethylcyclopropane are dictated by its molecular structure and

the resulting intermolecular forces. As a nonpolar molecule, its properties are primarily

governed by weak van der Waals forces (London dispersion forces).[3]

Data Presentation: Physical Properties of
Ethylcyclopropane
The following table summarizes the key quantitative physical properties of ethylcyclopropane
compiled from various sources. Discrepancies in reported values can be attributed to different

experimental conditions, such as temperature and pressure, and measurement techniques.
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Property Value Source(s)

Molecular Formula C5H10 [1][4][5]

Molecular Weight 70.13 g/mol [4][6]

Boiling Point 35.9 °C [4][7]

36 °C [6]

36.2 °C at 760 mmHg [2][8]

36.5-37 °C at 753 Torr [5]

91-92 °C [5]

Melting Point -149.2 °C [2][5]

-149 °C [6]

-80 °C [5]

Density 0.677 g/mL [6]

0.75 g/mL [5]

0.772 g/cm³ (at 20°C, 760 Torr) [5][8]

Refractive Index 1.379 [6]

1.37973 (at 18°C, 589.3 nm) [5]

1.423 [2]

Vapor Pressure 508 mmHg at 25°C [2]

Solubility

Insoluble or very slightly

soluble in water (0.24 g/L at

25°C).[1][9][10]

Soluble in organic solvents.[1]

[5]

Flash Point -51.1 ± 10.6 °C [5]

Factors Influencing Physical Properties
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The physical properties of alkanes and cycloalkanes like ethylcyclopropane are influenced by

several key factors related to their molecular structure.
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Logical Relationships of Alkane Physical Properties

Alkane Physical Properties
(Boiling Point, Melting Point, Density)

Intermolecular Forces
(London Dispersion)

Determined by

Molecular Structure

Influenced by

Molecular Size
(Molecular Weight)

Molecular Shape
(Branching)

Larger size increases surface area,
strengthening forces and raising boiling point.

Branching reduces surface area,
weakening forces and lowering boiling point.
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Experimental Workflow: Micro Boiling Point Determination

1. Prepare Sample
Add liquid to small test tube.

2. Insert Capillary Tube
(Open end down)

3. Assemble Apparatus
Attach tube to thermometer.
Place in Thiele tube with oil.

4. Heat Thiele Tube
Gently heat the side arm.

5. Observe Bubbles
Watch for a rapid, continuous stream.

6. Cool and Record
Remove heat. Record temperature

when liquid enters capillary.

Principle of Refractive Index Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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